![molecular formula C13H10N2O B6526005 2-[(pyridin-2-yl)methoxy]benzonitrile CAS No. 1017050-19-9](/img/structure/B6526005.png)
2-[(pyridin-2-yl)methoxy]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(Pyridin-2-yl)methoxy]benzonitrile (2-PMBN) is an organic compound that has been studied extensively in the fields of synthetic organic chemistry and medicinal chemistry. It is a versatile molecule with a wide range of applications in both research and industrial settings. 2-PMBN is a valuable building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. In addition, it has been studied for its potential biological activities, including anti-inflammatory, anti-tumor, and anti-oxidative activities.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The pyrimidine moiety, which is part of the core structure of 2-[(pyridin-2-yl)methoxy]benzonitrile, plays a crucial role in designing novel heterocyclic compounds with potential biological activities . Researchers have explored its pharmacological properties, including antimicrobial, antiviral, antitumor, and antifibrotic effects. Specifically, this compound has demonstrated anti-fibrosis activity by inhibiting collagen synthesis, making it a promising candidate for developing novel anti-fibrotic drugs .
Anti-Fibrotic Agents
Collagen deposition contributes to fibrosis in various tissues. Compounds like 2-[(pyridin-2-yl)methoxy]benzonitrile have been investigated for their ability to inhibit collagen production. Notably, this compound and its derivatives exhibit anti-fibrotic activity by reducing collagen expression and hydroxyproline content in vitro .
Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibition
Inhibition of VEGFR-2 has been associated with reduced collagen deposition in liver fibrosis models. While not directly studied for this compound, the pyrimidine moiety’s presence suggests potential interactions with VEGFR pathways .
Platelet-Derived Growth Factor (PDGF) Inhibition
PDGF-β inhibitors, such as sorafenib, have been effective in reducing collagen deposition in liver fibrosis. Although not specifically tested, 2-[(pyridin-2-yl)methoxy]benzonitrile may interact with PDGF pathways .
Collagen Prolyl 4-Hydroxylase (CP4H) Inhibition
Inhibiting CP4H is another strategy to prevent collagen synthesis. While not directly studied, this compound’s structure suggests potential interactions with CP4H .
Antioxidant Properties
Nicotinic acid, a component of 2-[(pyridin-2-yl)methoxy]benzonitrile, has antioxidant properties and may contribute to preventing fibrosis by reducing TGF-β expression .
properties
IUPAC Name |
2-(pyridin-2-ylmethoxy)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O/c14-9-11-5-1-2-7-13(11)16-10-12-6-3-4-8-15-12/h1-8H,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEABKUODNFPMIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Pyridin-2-yl)methoxy]benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.